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Abstract
SW083688 is a potent and selective small molecule inhibitor of the Thousand-And-One Kinase

2 (TAOK2), a member of the Ste20-like kinase family.[1][2] With a half-maximal inhibitory

concentration (IC50) of 1.3 µM, SW083688 serves as a critical tool for investigating the

multifaceted roles of TAOK2 in cellular signaling.[1][2] This document provides a

comprehensive technical overview of the function of SW083688, detailing the underlying

mechanisms of its target, TAOK2, and its impact on crucial signaling pathways. The

experimental protocols for assays relevant to its discovery and characterization are described,

and its known quantitative data are presented. Visual diagrams of the associated signaling

pathways and experimental workflows are provided to facilitate a deeper understanding of its

biological context and utility in research.

Introduction to SW083688 and its Target, TAOK2
SW083688 was identified through a high-throughput screen of approximately 200,000

compounds as a novel inhibitor of TAOK2 kinase activity.[3][4][5] TAOK2, a serine/threonine-

protein kinase, is a key regulator of the mitogen-activated protein kinase (MAPK) signaling

cascade, particularly the p38 and c-Jun N-terminal kinase (JNK) pathways.[3][6] It functions as

a MAP3K, phosphorylating and activating downstream MAP2Ks, specifically MKK3 and MKK6,

which in turn activate p38.[6][7]
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TAOK2 is implicated in a diverse range of cellular processes, including the cellular stress

response, neuronal development and synaptic plasticity, cell cycle regulation, and autophagy.

[3][8][9][10] Dysregulation of TAOK2 has been associated with neurodevelopmental disorders

such as autism spectrum disorder and schizophrenia, as well as some cancers.[8][10] The

specificity of SW083688 for TAOK2 makes it a valuable chemical probe for elucidating the

precise functions of this kinase in both normal physiology and disease states.

Quantitative Data for SW083688
The primary quantitative measure of SW083688's potency is its IC50 value against TAOK2.

Parameter Value Target Reference

IC50 1.3 µM TAOK2 Kinase --INVALID-LINK--

Further quantitative data such as binding affinity (Kd) and inhibition constant (Ki) have not been

reported in the currently available literature.

TAOK2 Signaling Pathways
TAOK2 is a central node in multiple signaling pathways. Its inhibition by SW083688 can be

expected to modulate these cascades.

MAPK/p38 and JNK Signaling Pathway
TAOK2 is a key activator of the p38 and JNK stress-activated protein kinase pathways. Upon

stimulation by cellular stressors such as osmotic shock or DNA damage, TAOK2

phosphorylates and activates MKK3 and MKK6, which in turn phosphorylate and activate p38

MAPK. TAOK2 can also activate the JNK pathway via MKK4 and MKK7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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